Cas no 1233937-39-7 (Vitamin K1-d7)

• Product Name: Vitamin K1-d7
• CAS No: 1233937-39-7
• MF: C₃₁H₄₆O₂
• MW: 457.738881587982
• CID: 889754
• PubChem ID: 329762562
• Update Time: 2025-10-18

Vitamin K1-d7 Chemical and Physical Properties

Names and Identifiers

• Vitamin K1-d7
• 2-Methyl-3-[(2E,7R,11R)-3,7,11,15-tetramethyl-2-hexadecenyl]-1,4-naphthalenedione-d7
• Konakion-d7
• Mephyton-d7
• Phytonadione-d7
• Phytylmenadione-d7
• Phytylmenaquinone-d7
• Synthex P-d7
• Veda K1-d7
• Veta K1-d7
• Vitamin K1(20)-d7
• trans-Phylloquinone-d7
• α-Phylloquinone-d7
• 2�,3�-trans-Vitamin K1-d7
• [D7]-Vitamin K1
• 1233937-39-7
• 5,6,7,8-tetradeuterio-2-[(E)-3,7,11,15-tetramethylhexadec-2-enyl]-3-(trideuteriomethyl)naphthalene-1,4-dione
• 1ST1513D7
• HY-N0684S
• Vitamin K1 D7
• Vitamin K1-d7 (100microg/mL in Acetonitrile)
• CHEMBL2024140
• G13760
• CS-0129260

• Inchi： 1S/C31H46O2/c1-22(2)12-9-13-23(3)14-10-15-24(4)16-11-17-25(5)20-21-27-26(6)30(32)28-18-7-8-19-29(28)31(27)33/h7-8,18-20,22-24H,9-17,21H2,1-6H3/b25-20+/i6D3,7D,8D,18D,19D
• InChI Key： MBWXNTAXLNYFJB-VKXGTQFMSA-N
• SMILES： O=C1C2C([2H])=C([2H])C([2H])=C([2H])C=2C(C(C([2H])([2H])[2H])=C1C/C=C(\C)/CCCC(C)CCCC(C)CCCC(C)C)=O

Computed Properties

• Exact Mass: 457.393717927g/mol
• Monoisotopic Mass: 457.393717927g/mol
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 33
• Rotatable Bond Count: 14
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.9
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 0.999 g/mL at 25 °C
• Melting Point: -20 °C
• Boiling Point: 546.4±50.0 °C at 760 mmHg
• Flash Point: 200.4±27.1 °C
• Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly), Methanol (Slightly)
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

Vitamin K1-d7 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Safety Instruction： H303+H313+H333
• Storage Condition：Amber Vial, -20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Vitamin K compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quinone and hydroquinone lipids Vitamin K compounds

Additional information on Vitamin K1-d7

Comprehensive Analysis of Vitamin K1-d7 (CAS No. 1233937-39-7): Applications, Benefits, and Research Insights

Vitamin K1-d7, a deuterium-labeled analog of phylloquinone (Vitamin K1), has gained significant attention in biomedical research and analytical chemistry due to its unique isotopic properties. With the CAS registry number 1233937-39-7, this stable isotope-labeled compound serves as an internal standard for precise quantification of Vitamin K1 in complex matrices like plasma, tissues, and fortified foods. The incorporation of seven deuterium atoms enhances its molecular weight without altering chemical behavior, making it indispensable for LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) methodologies.

Recent studies highlight the growing demand for deuterated vitamin standards like Vitamin K1-d7 to address challenges in nutrient bioavailability studies and personalized nutrition. As consumers increasingly focus on bone health and cardiovascular function – key areas influenced by Vitamin K metabolism – researchers utilize this compound to investigate K-dependent protein activation and dietary absorption rates. The compound's stability under physiological conditions also supports emerging metabolomics research, particularly in exploring the gut microbiome's role in vitamin K cycling.

From a technical perspective, 1233937-39-7 demonstrates exceptional utility in stable isotope dilution assays (SIDAs), where its near-identical chromatographic properties to native Vitamin K1 enable accurate correction for extraction losses. Pharmaceutical laboratories increasingly adopt this standard for quality control in vitamin K formulations, especially with rising regulatory scrutiny on dietary supplement labeling accuracy. The compound's spectral characteristics (typically showing +7 m/z shift in mass spectra) provide unambiguous detection even in samples with endogenous phylloquinone interference.

The synthesis of Vitamin K1-d7 involves sophisticated deuterium incorporation techniques to ensure isotopic purity >98%, a critical parameter for quantitative applications. Analytical chemists emphasize the importance of batch-to-batch consistency when selecting this reference material, as variations in deuterium distribution patterns could impact method validation data. Current ISO 17034 certified reference materials of 1233937-39-7 typically exhibit <1% isotopic impurity, meeting stringent requirements for clinical research applications.

Emerging applications extend to neonatal health monitoring, where Vitamin K1-d7 helps track prophylactic dose metabolism in infants – a hot topic given recent debates about vitamin K deficiency bleeding prevention protocols. Additionally, nutrigenomics studies employ this compound to explore single nucleotide polymorphisms affecting VKORC1 enzyme activity, potentially informing personalized vitamin K supplementation strategies. These developments align with growing public interest in precision nutrition and evidence-based supplementation.

Storage and handling recommendations for CAS 1233937-39-7 emphasize protection from light and oxidation, typically requiring amber vials under inert atmosphere at -20°C. Researchers should note that while Vitamin K1-d7 shares the photolability of native phylloquinone, its deuterium substitution confers slightly enhanced stability against certain radical-mediated degradation pathways. This property becomes particularly relevant in longitudinal cohort studies where sample stability over time affects data reliability.

Commercial availability of Vitamin K1-d7 has expanded significantly, with leading suppliers offering various packaging configurations from research-grade quantities (micrograms) to GMP-certified batches for diagnostic kit manufacturing. Pricing structures often reflect the compound's synthetic complexity and the rigorous QC validation required for isotopic labeling positions. Recent market analyses indicate growing adoption in Asia-Pacific research institutions, correlating with increased regional focus on micronutrient deficiency research.

Future directions for 1233937-39-7 applications may include multiplexed vitamin assays combining it with other deuterated vitamins (like D3-d6 or E-d6) for comprehensive nutritional status profiling. The compound's utility in plant biology research is also being explored, particularly in studies of photosynthetic electron transport where phylloquinone derivatives play crucial roles. As mass spectrometry instrumentation becomes more sensitive, the demand for high-purity Vitamin K1-d7 standards will likely accelerate across diverse scientific disciplines.